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Cat. No.: B046298 Get Quote

Trimethylolpropane: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylolpropane (TMP) is a versatile, trifunctional aliphatic alcohol that serves as a critical

building block in a wide array of chemical syntheses and industrial applications. Its unique

neopentyl structure, characterized by three primary hydroxyl groups, imparts exceptional

stability, weatherability, and chemical resistance to the polymers and esters derived from it.

This in-depth technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and key applications of trimethylolpropane, with a

particular focus on its relevance to researchers, scientists, and professionals in drug

development. Detailed experimental protocols for its synthesis and characterization are

provided, alongside a summary of its toxicological profile.

Chemical Structure and Identification
Trimethylolpropane is systematically named 2-ethyl-2-(hydroxymethyl)propane-1,3-diol. It is a

colorless to white, odorless, crystalline solid at room temperature.[1]
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Identifiers:

Identifier Value

IUPAC Name 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol[1]

CAS Number 77-99-6[1]

Molecular Formula C6H14O3[1]

Molecular Weight 134.17 g/mol

Physicochemical Properties
The physical and chemical properties of trimethylolpropane are summarized in the table

below. Its three primary hydroxyl groups make it readily soluble in polar solvents like water and

ethanol.
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Property Value Reference(s)

Appearance
Colorless to white crystalline

solid
[1]

Odor Faint [1]

Melting Point 58-60 °C

Boiling Point 295 °C at 760 mmHg

Density 1.089 g/cm³ at 25 °C

Vapor Pressure <0.01 mmHg at 20 °C

Solubility in Water Soluble

Solubility in Organic Solvents

Soluble in ethanol, glycerol,

and N,N-dimethylformamide.

Insoluble in benzene and

chlorinated hydrocarbons.

pKa ~14.5 (estimated)

LogP (Octanol/Water Partition

Coefficient)
-0.47

Flash Point 171 °C

Autoignition Temperature 385 °C

Synthesis of Trimethylolpropane
The industrial synthesis of trimethylolpropane is a well-established two-step process. The first

step involves the base-catalyzed aldol condensation of n-butyraldehyde with two equivalents of

formaldehyde to form an intermediate aldehyde. This is followed by a Cannizzaro reaction with

an additional equivalent of formaldehyde to yield trimethylolpropane and a formate salt.[1]
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Synthesis of Trimethylolpropane

Reactants

Reaction Steps

Products

n-Butyraldehyde

Aldol Condensation

Formaldehyde

Cannizzaro Reaction

Base Catalyst (e.g., NaOH)

Intermediate Aldehyde Trimethylolpropane Formate Salt (e.g., Sodium Formate)

Click to download full resolution via product page

Caption: Workflow for the synthesis of trimethylolpropane.

Experimental Protocol: Laboratory Scale Synthesis
Materials:

n-Butyraldehyde

Formaldehyde (37% aqueous solution)

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl) for neutralization

Ethyl acetate for extraction
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Anhydrous magnesium sulfate for drying

Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a 250 mL round-bottom flask, add 37 g (0.45 mol) of 37% formaldehyde solution and 20 g

(0.5 mol) of sodium hydroxide pellets. Stir the mixture until the sodium hydroxide is

dissolved.

Cool the flask in an ice bath to 10-15 °C.

Slowly add 18 g (0.25 mol) of n-butyraldehyde to the stirred solution over a period of 30

minutes, maintaining the temperature below 20 °C.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature. Continue stirring for 2 hours.

Heat the reaction mixture to 60 °C and maintain this temperature for 1 hour.

Cool the mixture to room temperature and neutralize with concentrated hydrochloric acid to a

pH of 7.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine (2 x 30 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by vacuum distillation or recrystallization from a

suitable solvent like acetone.
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Characterization of Trimethylolpropane
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃):

Sample Preparation: Dissolve approximately 10-20 mg of trimethylolpropane in 0.6 mL of

deuterated chloroform (CDCl₃).

Acquisition Parameters:

Number of scans: 16

Relaxation delay: 1.0 s

Pulse width: 9.0 µs

Acquisition time: 3.0 s

Expected Chemical Shifts (δ):

~3.6 ppm (s, 6H, -CH₂OH)

~1.4 ppm (q, 2H, -CH₂CH₃)

~0.9 ppm (t, 3H, -CH₂CH₃)

A broad singlet corresponding to the hydroxyl protons (-OH) may be observed, with its

chemical shift being concentration and temperature-dependent.

¹³C NMR (100 MHz, CDCl₃):

Sample Preparation: Dissolve approximately 50-100 mg of trimethylolpropane in 0.6 mL of

deuterated chloroform (CDCl₃).

Acquisition Parameters:

Number of scans: 1024
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Relaxation delay: 2.0 s

Pulse program: Proton-decoupled

Expected Chemical Shifts (δ):

~65 ppm (-CH₂OH)

~45 ppm (-C-)

~23 ppm (-CH₂CH₃)

~7 ppm (-CH₂CH₃)

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: Prepare a KBr pellet by grinding a small amount of trimethylolpropane
with dry potassium bromide. Alternatively, a spectrum can be obtained from a thin film of the

molten compound between salt plates.

Analysis Parameters:

Spectral range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of scans: 32

Expected Characteristic Peaks (cm⁻¹):

~3300 (broad, O-H stretch)

~2950-2850 (C-H stretch)

~1460 (C-H bend)

~1050 (C-O stretch)

Applications of Trimethylolpropane
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The trifunctionality of trimethylolpropane makes it a versatile crosslinking agent and building

block in polymer chemistry.

Industrial Applications
Alkyd and Polyester Resins: TMP is a key component in the production of alkyd and

polyester resins for coatings and paints, enhancing their hardness, gloss, and durability.

Polyurethanes: It is used as a chain extender and crosslinker in the synthesis of

polyurethane foams, elastomers, and coatings.

Synthetic Lubricants: Esters of trimethylolpropane with fatty acids are used as high-

performance synthetic lubricants with excellent thermal and oxidative stability.

Acrylates and Monomers: Acrylated derivatives of TMP are used as reactive diluents in UV-

curable coatings and inks.

Relevance in Drug Development
While not a therapeutic agent itself, trimethylolpropane and its derivatives have found

applications in drug delivery and formulation due to their biocompatibility and versatile chemical

functionality.

Excipients: The high purity and low toxicity of certain TMP grades make them suitable as

excipients in pharmaceutical formulations.[2]

Drug Delivery Systems: Trimethylolpropane-based polymers have been investigated for the

development of drug delivery systems. For instance, functional polyesters synthesized from

trimethylolpropane allyl ether have been used to form nanoparticles for siRNA delivery.[1]

Microneedles: Trimethylolpropane triacrylate is used in the fabrication of polymeric

microneedle arrays for transdermal drug delivery, enabling the delivery of drugs like cisplatin.

[1]

Application Workflow
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Applications of Trimethylolpropane
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Caption: Overview of the major applications of trimethylolpropane.

Safety and Toxicology
Trimethylolpropane is generally considered to have low acute toxicity. However, it is important

to handle it with appropriate safety precautions.

Endpoint Result

Acute Oral Toxicity (LD50, rat) > 5000 mg/kg

Skin Irritation Non-irritating to mildly irritating

Eye Irritation Mildly irritating

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.
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Use in a well-ventilated area or with local exhaust ventilation.

Avoid breathing dust.

Wash hands thoroughly after handling.

Conclusion
Trimethylolpropane is a fundamental chemical intermediate with a broad spectrum of

applications, ranging from industrial coatings and lubricants to emerging uses in the

pharmaceutical and drug development sectors. Its unique trifunctional structure provides a

versatile platform for the synthesis of a wide variety of materials with tailored properties. This

guide has provided a detailed overview of its chemical and physical characteristics, established

synthesis and characterization protocols, and highlighted its key applications, offering a

valuable resource for researchers and professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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